6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine

• IUPAC Name: 6,7-dimethyl-[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine
• InChI: InChI=1S/C6H8N6/c1-3-4(2)11-12-5(7)9-10-6(12)8-3/h1-2H3,(H2,7,9)
• InChI Key: PDISRALPYCXWJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NN=C(N2N=C1C)N
• Molecular Formula: C6H8N6
• DSSTOX Substance ID: DTXSID00198875
• Molecular Weight: 164.17 g/mol
• CAS RN: 50839-90-2

Description

6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine is a heterocyclic compound that has gained significant attention in scientific research. This compound has unique properties that make it useful in various applications, including drug discovery, material science, and organic synthesis. In

Mechanism of Action

The mechanism of action of 6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of the viral protease, an enzyme that is essential for the replication of certain viruses.
Biochemical and Physiological Effects
6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine has been shown to have various biochemical and physiological effects, depending on the specific application. In drug discovery, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. In material science, it has been shown to exhibit luminescence and conductivity properties, making it useful in the development of novel materials. In organic synthesis, it has been shown to be a versatile building block for the synthesis of complex molecules.

Advantages and Limitations for Lab Experiments

The advantages of using 6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine in lab experiments include its versatility as a building block for the synthesis of complex molecules, its unique properties in material science, and its potential as a drug candidate. However, there are also limitations to its use, including the difficulty in synthesizing the compound, the need for optimization of reaction conditions to improve yield, and the lack of understanding of its mechanism of action.

Future Directions

There are many future directions for the research on 6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine. Some possible directions include:
1. Further exploration of its mechanism of action in drug discovery.
2. Optimization of the synthesis method to improve yield and reduce the number of isomers.
3. Exploration of its potential as a building block for the synthesis of novel materials with unique properties.
4. Investigation of its potential as a drug candidate for the treatment of viral infections and bacterial infections.
5. Exploration of its potential as a tool for the study of DNA topoisomerase II and other enzymes and receptors in the body.
6. Investigation of its potential as a tool for the study of the structure and function of complex molecules.

Scientific Research Applications

6,7-dimethyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-amine has been used in various scientific research applications, including drug discovery, material science, and organic synthesis. In drug discovery, this compound has been shown to have anticancer, antiviral, and antibacterial properties. In material science, it has been used as a building block for the synthesis of novel materials with unique properties, such as luminescence and conductivity. In organic synthesis, it has been used as a versatile building block for the synthesis of complex molecules.